[Cu(NH3)4(OH2)](2+)

Specification

• Molecular Formula: CuH15N4O+3
• Molecular Weight: 150.69 g/mol
• IUPAC Name: copper;oxidanium;azane
• Standard InChI: InChI=1S/Cu.4H3N.H2O/h;4*1H3;1H2/q+2;;;;;/p+1
• Standard InChI Key: WRURTKBRGOGIAO-UHFFFAOYSA-O
• Canonical SMILES: N.N.N.N.[OH3+].[Cu+2]

Introduction

Chemical Identity and Nomenclature

Tetraammineaquacopper(II) is a coordination complex with the formula [Cu(NH3)4(OH2)]²⁺. This cation features a central copper atom in the +2 oxidation state surrounded by four ammonia molecules and one water molecule as ligands. Understanding its nomenclature and identity is essential for proper classification in chemical literature.

Chemical Formula and Molecular Weight

The tetraammineaquacopper(II) cation has the following characteristics:

Property	Value
Molecular Formula	CuH₁₅N₄O³⁺
Exact Mass	150.054183 Da
Molecular Weight	150.69 g/mol
InChI	InChI=1S/Cu.4H3N.H2O/h;4*1H3;1H2/q+2;;;;;/p+1
SMILES	N.N.N.N.[OH3+].[Cu+2]

The complex has a +2 charge distributed across the entire coordination entity, with neutral ammonia ligands and a neutral water molecule coordinated to the central copper(II) ion.

Relationship to Other Copper-Ammonia Complexes

Tetraammineaquacopper(II) belongs to a family of copper-ammonia complexes that includes tetraamminecopper(II) sulfate monohydrate ([Cu(NH₃)₄]SO₄·H₂O). This family is notable for its deep blue to violet color and specific coordination geometry. The complex is closely related to Schweizer's reagent, a historically important compound used in cellulose fiber production for rayon.

Structural Characteristics

The tetraammineaquacopper(II) complex exhibits distinctive structural features that influence its chemical behavior and physical properties. X-ray crystallography and spectroscopic studies have provided detailed insights into its three-dimensional arrangement.

Coordination Geometry

The [Cu(NH₃)₄(OH₂)]²⁺ complex exhibits a square pyramidal molecular geometry. The four ammonia molecules occupy the equatorial positions of the square plane, while the water molecule is positioned at the axial position, creating a pyramid-like structure. This arrangement is a result of the Jahn-Teller effect, which is characteristic of copper(II) complexes with a d⁹ electronic configuration.

Structural Aspect	Description
Geometry	Square pyramidal
Equatorial Positions	Four NH₃ molecules
Axial Position	One H₂O molecule
Cu-N Bond Length	Approximately 210 pm
Cu-O Bond Length	Approximately 233 pm

The longer Cu-O bond compared to the Cu-N bonds reflects the Jahn-Teller distortion typical in octahedral copper(II) complexes, where axial bonds are elongated relative to equatorial bonds.

Electronic Structure and the Jahn-Teller Effect

The copper(II) ion in [Cu(NH₃)₄(OH₂)]²⁺ has a d⁹ electronic configuration, which leads to an uneven occupation of the e_g orbitals. This asymmetric electron distribution causes a geometric distortion known as the Jahn-Teller effect.

In tetraammineaquacopper(II), this distortion manifests as an elongation along the axial direction (where the water molecule is coordinated), resulting in a tetragonal distortion of the octahedral geometry. This distortion is responsible for the complex's characteristic spectroscopic properties and reactivity patterns.

Synthesis and Formation

The synthesis of tetraammineaquacopper(II) complexes involves the coordination of ammonia ligands to copper(II) ions, typically starting from copper(II) salts in aqueous solution.

Synthetic Routes

The most common synthesis route involves the reaction of copper(II) sulfate pentahydrate with concentrated aqueous ammonia:

Cu(H₂O)₆²⁺ + 4NH₃ → [Cu(NH₃)₄(H₂O)]²⁺ + 5H₂O

This reaction proceeds through the displacement of water ligands by ammonia molecules, which are stronger Lewis bases. The reaction is driven by the greater stability of the ammonia complex compared to the hexaaqua complex.

Isolation and Purification

To isolate solid tetraamminecopper(II) salts such as the sulfate variant, the following procedure can be employed:

• Add concentrated aqueous ammonia to a saturated solution of copper(II) sulfate pentahydrate

• The deep blue tetraammineaquacopper(II) complex forms in solution

• Addition of ethanol or isopropanol precipitates the complex salt

• The precipitate can be filtered, washed, and dried to obtain the pure complex

This method yields tetraamminecopper(II) sulfate monohydrate, which contains the [Cu(NH₃)₄(H₂O)]²⁺ cation.

Chemical Properties and Reactions

The [Cu(NH₃)₄(OH₂)]²⁺ complex exhibits distinctive chemical properties and participates in various chemical reactions that highlight its coordination chemistry.

Stability and Equilibria

The formation of the tetraammineaquacopper(II) complex can be represented by the following equilibrium:

Cu²⁺ + 4NH₃ + H₂O ⇌ [Cu(NH₃)₄(OH₂)]²⁺

The stability constant (Kf) for this equilibrium indicates a strong tendency for complex formation. The equilibria involved can be influenced by various factors:

Equilibrium Factor	Effect
pH	Higher pH favors complex formation
NH₃ Concentration	Higher concentrations drive equilibrium toward complex formation
Temperature	Complex stability generally decreases with increasing temperature

The stability order for copper(II) ligands typically follows: NH₃ > H₂O > OH⁻, which explains the preferential coordination of ammonia over water molecules.

Acid-Base Behavior

The tetraammineaquacopper(II) complex participates in pH-dependent equilibria. In acidic conditions, protonation of the coordinated ammonia can occur:

[Cu(NH₃)₄(OH₂)]²⁺ + 4H⁺ → [Cu(H₂O)₅]²⁺ + 4NH₄⁺

This reaction explains the reversible nature of the complex formation, where acidification can convert the blue tetraammineaquacopper(II) complex back to the light blue hexaaquacopper(II) complex.

Reactivity with Cellulose

One of the notable reactions of [Cu(NH₃)₄(OH₂)]²⁺ is its interaction with cellulose, which forms the basis for its application in rayon production:

Cellulose-OH + [Cu(NH₃)₄(OH₂)]²⁺ → Cellulose-O-Cu(NH₃)₃ + NH₃ + H₂O

The complex preferentially coordinates to hydroxyl groups at the C2 and C3 positions of cellulose, forming chelates that enable the dissolution of cellulose in cuprammonium solutions.

Spectroscopic Characteristics

The tetraammineaquacopper(II) complex exhibits distinctive spectroscopic properties that are valuable for its characterization and analytical applications.

UV-Visible Spectroscopy

The deep blue-violet color of [Cu(NH₃)₄(OH₂)]²⁺ solutions is due to d-d electronic transitions in the copper(II) ion. These transitions give rise to characteristic absorption bands in the visible region of the electromagnetic spectrum:

Transition Type	Wavelength Range	Color Observed
d-d Transition	~600-800 nm	Deep blue-violet
Charge Transfer	300-350 nm	Ultraviolet region

The d-d transitions are responsible for the complex's distinctive color, which is often used as a qualitative test for copper(II) ions in solution.

Circular Dichroism Studies

Circular dichroism (CD) spectroscopy has been employed to study the coordination environment of tetraammineaquacopper(II) complexes, particularly in their interactions with cellulose:

• Negative Cotton effect observed at 300-350 nm (charge transfer excitation)

• Positive Cotton effect observed at approximately 600 nm (d-d excitation)

These CD signals arise from the asymmetric environment created when the complex coordinates to hydroxyl groups in cellulose, providing valuable information about the binding mode.

Applications and Research Directions

The tetraammineaquacopper(II) complex finds applications in various fields due to its unique properties and reactivity.

Analytical Chemistry

The formation of the deep blue-violet [Cu(NH₃)₄(OH₂)]²⁺ complex is used as a qualitative test for the presence of copper(II) ions in solution. This test is based on the distinctive color change that occurs when ammonia is added to a solution containing copper(II) ions.

A novel analytical method uses ammonia as an indicator to detect the presence of copper(II) ions in solution after precipitation reactions. This approach provides a simple and effective way to determine when copper has completely precipitated from aqueous solutions.

Materials Science and Nanotechnology

The tetraammineaquacopper(II) complex serves as a precursor for the synthesis of copper-based nanomaterials:

• Used in the green synthesis of copper sulfide nanocrystals

• The complex's coordination chemistry helps control particle size and morphology

• Jahn-Teller distortion in the complex influences the properties of the resulting nanomaterials

This application highlights the relevance of fundamental coordination chemistry principles in advanced materials development.

Industrial Applications

The most significant industrial application of tetraammineaquacopper(II) complexes is in the production of regenerated cellulose fibers (rayon):

• Cellulose is dissolved in a solution containing the complex (Schweizer's reagent)

• The resulting solution is extruded into an acid bath

• Acidification regenerates the cellulose as fibers

• The copper can be recovered and recycled

This process, discovered in 1857 by Schweitzer, played a crucial role in the development of the synthetic fiber industry and remains in use in certain specialized applications.

Current Research and Future Perspectives

Research on tetraammineaquacopper(II) continues to evolve, focusing on both fundamental aspects of its chemistry and new applications.

Structural Studies

Advanced spectroscopic and computational techniques are being employed to resolve longstanding questions about the complex's structure:

• Electron paramagnetic resonance (EPR) and X-ray absorption spectroscopy (XAS) are used to distinguish between different hybridization models (dsp² vs. sp³d²)

• Density Functional Theory (DFT) with hybrid functionals provides accurate predictions of bond lengths and orbital splitting

• These studies help resolve contradictions in earlier literature regarding the complex's geometry

Environmental Applications

The environmental applications of [Cu(NH₃)₄(OH₂)]²⁺ are being explored, particularly in water treatment processes:

• The complex can be used to remove heavy metals from wastewater through complexation reactions

• Its pH-dependent stability allows for controlled release and recovery

• Understanding the complex's behavior in aqueous environments informs its safe handling and disposal

Future Research Directions

Several promising research directions are emerging for tetraammineaquacopper(II) chemistry:

Research Area	Focus
Catalysis	Exploring the complex's potential in oxidation and coupling reactions
Biomedical Applications	Investigating interactions with biomolecules and potential therapeutic uses
Sustainable Chemistry	Developing greener synthetic routes and applications in environmental remediation
Advanced Materials	Creating new functional materials with tailored properties based on copper-ammonia coordination chemistry

The continued investigation of this seemingly simple coordination compound reveals the rich and evolving nature of coordination chemistry research.